Cas no 5488-97-1 (Spiro[2H-indole-2,2'-[2H]pyrano[3,2-b]pyridine],5-chloro-1,3-dihydro-1,3,3-trimethyl-)

• Product Name: Spiro[2H-indole-2,2'-[2H]pyrano[3,2-b]pyridine],5-chloro-1,3-dihydro-1,3,3-trimethyl-
• CAS No: 5488-97-1
• MF: C₁₈H₁₄N₂O₇
• MW: 370.312964916229
• CID: 378971
• PubChem ID: 1360956
• Update Time: 2025-04-19

Spiro[2H-indole-2,2'-[2H]pyrano[3,2-b]pyridine],5-chloro-1,3-dihydro-1,3,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Spiro[2H-indole-2,2'-[2H]pyrano[3,2-b]pyridine],5-chloro-1,3-dihydro-1,3,3-trimethyl-
• (2,5-dioxopyrrolidin-1-yl) 5-phenylmethoxycarbonyloxypyridine-3-carboxylate
• Benzyl 5-{[(2,5-dioxopyrrolidin-1-yl)oxy]carbonyl}pyridin-3-yl carbonate
• Carbonic acid, 5-[[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl]-3-pyridinyl phenylmethyl ester
• 5488-97-1
• Oprea1_264191
• SR-01000406402-1
• Cambridge id 5488971
• benzyl 5-{[(2,5-dioxo-1-pyrrolidinyl)oxy]carbonyl}-3-pyridinyl carbonate
• DTXSID00362099
• HMS1581B04
• AKOS003669768
• SR-01000406402

• Inchi： 1S/C18H14N2O7/c21-15-6-7-16(22)20(15)27-17(23)13-8-14(10-19-9-13)26-18(24)25-11-12-4-2-1-3-5-12/h1-5,8-10H,6-7,11H2
• InChI Key： MSHXDLBXDSKNCJ-UHFFFAOYSA-N
• SMILES： O(C(C1C=NC=C(C=1)OC(=O)OCC1C=CC=CC=1)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 370.08012
• Monoisotopic Mass: 370.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.47g/cm3
• Boiling Point: 566.6ºC at 760 mmHg
• Flash Point: 296.5ºC
• Refractive Index: 1.629
• PSA: 112.1
• LogP: 1.95590